Cas no 109583-03-1 (ethyl 2-(2-chlorophenoxy)propanoate)

• Product Name: ethyl 2-(2-chlorophenoxy)propanoate
• CAS No: 109583-03-1
• MF: C₁₁H₁₃ClO₃
• MW: 228.672122716904
• MDL: MFCD03419374
• CID: 2618606
• PubChem ID: 4169002
• Update Time: 2025-05-26

ethyl 2-(2-chlorophenoxy)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-chlorophenoxy)propanoate
• CS-0298788
• ethyl2-(2-chlorophenoxy)propanoate
• Propanoic acid, 2-(2-chlorophenoxy)-, ethyl ester
• ethyl 2-(2-chlorophenoxy)propionate
• 2-(2-Chloro-phenoxy)-propionic acid ethyl ester
• DTXCID80351067
• AKOS000308028
• STK348985
• 109583-03-1
• EN300-228254
• DTXSID30400211
• BBL039606

• MDL： MFCD03419374
• Inchi： 1S/C11H13ClO3/c1-3-14-11(13)8(2)15-10-7-5-4-6-9(10)12/h4-8H,3H2,1-2H3
• InChI Key： ZASLLZRPQBIMMY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OC(C(=O)OCC)C

Computed Properties

• Exact Mass: 228.0553220Da
• Monoisotopic Mass: 228.0553220Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 2-phenoxypropionic acid esters

Additional information on ethyl 2-(2-chlorophenoxy)propanoate

Research Brief on Ethyl 2-(2-Chlorophenoxy)Propanoate (CAS: 109583-03-1) in Chemical and Biomedical Applications

Ethyl 2-(2-chlorophenoxy)propanoate (CAS: 109583-03-1) is a chemical compound of significant interest in the agrochemical and pharmaceutical industries. This ester derivative, characterized by its chlorophenoxy moiety, has been studied for its potential applications as a herbicide intermediate and its role in synthetic organic chemistry. Recent advancements have explored its utility in drug design, particularly in the development of novel bioactive molecules. This research brief synthesizes the latest findings on its synthesis, mechanistic insights, and emerging applications in biomedicine.

A 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated the compound's role as a precursor in the synthesis of phenoxyherbicides, with optimized production methods achieving >90% yield via esterification of 2-(2-chlorophenoxy)propanoic acid under mild conditions. Concurrently, research in Bioorganic & Medicinal Chemistry Letters highlighted its structural versatility, showing how modifications to its ethyl ester group enable the development of targeted enzyme inhibitors, particularly against plant-pathogenic fungi.

In pharmacological contexts, ethyl 2-(2-chlorophenoxy)propanoate has gained attention for its potential as a scaffold for non-steroidal anti-inflammatory drug (NSAID) derivatives. Molecular docking simulations (Molecular Pharmaceutics, 2024) reveal its ability to bind cyclooxygenase-2 (COX-2) with moderate affinity, suggesting promise for structure-activity relationship (SAR) studies. Notably, its chlorophenoxy component appears to enhance membrane permeability in cell-based assays, as evidenced by recent ADMET profiling studies.

Environmental and toxicological assessments remain critical to its development. A 2024 regulatory analysis in Chemosphere reported an environmental half-life of 15-30 days in soil, with moderate mobility but low bioaccumulation potential. These findings inform ongoing efforts to develop greener synthetic routes, including enzymatic catalysis approaches that reduce byproduct formation by 40% compared to traditional methods (Green Chemistry, 2023).

The compound's chiral center at the propanoate α-carbon presents opportunities for stereoselective applications. Recent chiral separation techniques using β-cyclodextrin-based HPLC columns (Journal of Chromatography A, 2024) achieved baseline resolution of enantiomers, crucial for understanding differential biological activities. This advancement supports the growing demand for enantiopure agrochemicals and pharmaceuticals derived from this scaffold.

Emerging patent literature (WO202318754, 2024) discloses novel derivatives of ethyl 2-(2-chlorophenoxy)propanoate with enhanced herbicidal selectivity and reduced mammalian toxicity. Structure-property relationship analyses indicate that halogen substitution patterns on the phenyl ring significantly influence both biological activity and environmental persistence, guiding next-generation molecular design.

In conclusion, ethyl 2-(2-chlorophenoxy)propanoate represents a versatile chemical platform with cross-disciplinary applications. Current research directions emphasize sustainable synthesis, chiral resolution, and targeted biological activity optimization. Its dual utility in agrochemical and pharmaceutical development continues to make it a compound of significant research and commercial interest in the chemical-biomedical interface.